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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)ethanol

Cat. No.: B196239 Get Quote

Essential Safety and Handling Guide for 2-(2-
Chloroethoxy)ethanol
This guide provides immediate and essential safety protocols for handling 2-(2-
Chloroethoxy)ethanol in a laboratory setting. Adherence to these procedures is critical for

ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
2-(2-Chloroethoxy)ethanol is a chemical that poses several hazards, including causing skin

and serious eye irritation.[1][2][3][4] It may also cause respiratory irritation.[1][5][6] This

substance is a combustible liquid and may form explosive mixtures with air upon intense

heating.[1][7][8] It is also classified as a lachrymator, meaning it can cause tearing.[2][7]

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure. The following table summarizes the required PPE for handling this chemical.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[7] Safety

glasses with side-shields are

also recommended.[5][9]

To prevent eye irritation,

serious eye damage, and

tearing caused by contact with

the liquid or its vapors.[1][2][7]

Skin Protection

Wear appropriate protective

gloves (e.g., PVC or

Neoprene) and clothing to

prevent skin exposure.[7][9] An

apron and barrier cream are

also suggested.[9]

To prevent skin irritation and

potential sensitization from

direct contact.[7][9]

Respiratory Protection

Use only in a well-ventilated

area or a chemical fume hood.

[6][7] If vapors or aerosols are

generated, a respirator (e.g.,

Type A-P Filter) is required.[9]

To prevent respiratory tract

irritation.[5][7]

Safe Handling and Storage Procedures
Handling:

Always handle 2-(2-Chloroethoxy)ethanol in a well-ventilated area or within a chemical

fume hood.[7]

Avoid all personal contact, including inhalation of vapors or mists.[9]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][7][8]

No smoking should be permitted in the handling area.[1][2][9]
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Do not allow clothing wet with the material to stay in contact with skin.[9] Contaminated

clothing should be removed and washed before reuse.[1][6][7]

Storage:

Store in a cool, dry, well-ventilated area.[6][9]

Keep containers tightly closed.[1][6][9]

Store away from incompatible materials, such as strong oxidizing agents.[7][9]

Protect containers from physical damage and check regularly for leaks.[9]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures:
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do so.[1][2] Seek

immediate medical attention.[1][7]

Skin Contact

Immediately remove all contaminated clothing.

[9] Flush skin with plenty of soap and water for

at least 15 minutes.[5][6][7] Get medical advice

if skin irritation occurs.[1][6]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][6] If breathing is

difficult, give oxygen.[7] If not breathing, give

artificial respiration.[5][7] Call a poison center or

doctor if you feel unwell.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[7] Seek

medical attention.[5][7]

Spill Response:

Minor Spills: Remove all ignition sources.[7][9] Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.[5][7]

Major Spills: Evacuate the area and move upwind.[9] Alert emergency responders.[9]

Prevent the spill from entering drains.[1][5]

Disposal Plan
All waste materials must be disposed of in accordance with national and local regulations.[1]

Do not mix with other waste.[1] Uncleaned containers should be handled as if they contain the

product itself.[1] It is recommended to consult with a licensed professional waste disposal

service.
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Physical and Chemical Properties
The following table summarizes key quantitative data for 2-(2-Chloroethoxy)ethanol.

Property Value Reference

Appearance Clear, colorless liquid [7][9]

Molecular Formula C4H9ClO2 [2][3]

Specific Gravity 1.160 g/cm³ [9]

Boiling Point 79 - 81 °C @ 7 hPa [1]

Flash Point 90 °C [7]

Visual Workflow Guides
The following diagrams illustrate the standard procedures for handling 2-(2-
Chloroethoxy)ethanol safely.
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Standard Operating Procedure for Handling 2-(2-Chloroethoxy)ethanol

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Work Area is Well-Ventilated
(Fume Hood ON)

Verify Eyewash and Safety Shower
Are Accessible

Carefully Dispense Chemical

Keep Container Tightly Closed
When Not in Use

Avoid Inhalation of Vapors

Wipe Down Work Surface

Dispose of Contaminated Materials
in Designated Waste Container

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure Workflow
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Chemical Spill Response Workflow

Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Nearby Personnel

Don Additional PPE
(If Safe to Do So)

Contain the Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to
Institutional Procedures

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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